Cas no 903204-96-6 (4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid)

• Product Name: 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid
• CAS No: 903204-96-6
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 5556539
• Update Time: 2025-07-22

4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid

• Inchi： 1S/C15H18N2O5/c1-21-11-5-6-12(22-2)14-9(11)8-10(17-14)15(20)16-7-3-4-13(18)19/h5-6,8,17H,3-4,7H2,1-2H3,(H,16,20)(H,18,19)
• InChI Key： ZEAWGONZMIVBQB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNC(C1=CC2=C(N1)C(OC)=CC=C2OC)=O

Additional information on 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid

Recent Advances in the Study of 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid (CAS: 903204-96-6)

The compound 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid (CAS: 903204-96-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indole-derived small molecule has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its chemical properties, pharmacological effects, and recent advancements in its application.

Recent studies have highlighted the role of 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid as a modulator of key signaling pathways, particularly those involving inflammation and cancer. One study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as an inhibitor of the NF-κB pathway, a critical regulator of inflammatory responses. The compound exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its potential as a lead compound for the development of novel anti-inflammatory therapeutics.

Another significant advancement involves the structural optimization of 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid to enhance its pharmacokinetic properties. Researchers have synthesized several analogs with improved solubility and bioavailability while retaining the core pharmacophore. These efforts were detailed in a recent Bioorganic & Medicinal Chemistry Letters article (2024), which reported that certain derivatives showed enhanced blood-brain barrier penetration, opening new avenues for targeting neurological disorders.

In addition to its anti-inflammatory properties, 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid has shown promise in oncology research. A preclinical study published in Cancer Research (2023) revealed that the compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-3 and PARP cleavage. The study also identified its synergistic effects with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Despite these promising findings, challenges remain in the clinical translation of 4-[(4,7-dimethoxy-1H-indole-2-carbonyl)amino]butanoic acid. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and potential as a scaffold for drug development. Ongoing investigations are expected to further elucidate its therapeutic applications and pave the way for its eventual clinical evaluation.